9S-HOTrE
9S-HOTrE
(9S,10E,12Z,15Z)-9-Hydroxy-10,12,15-octadecatrienoic acid is an octadecatrienoic acid, a hydroxy fatty acid and a hydroxy monocarboxylic acid.
Brand Name:
Vulcanchem
CAS No.:
89886-42-0
VCID:
VC21245779
InChI:
InChI=1S/C18H30O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h3-4,6,8,11,14,17,19H,2,5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b4-3+,8-6+,14-11+
SMILES:
CCC=CCC=CC=CC(CCCCCCCC(=O)O)O
Molecular Formula:
C18H30O3
Molecular Weight:
294.4 g/mol
9S-HOTrE
CAS No.: 89886-42-0
Cat. No.: VC21245779
Molecular Formula: C18H30O3
Molecular Weight: 294.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (9S,10E,12Z,15Z)-9-Hydroxy-10,12,15-octadecatrienoic acid is an octadecatrienoic acid, a hydroxy fatty acid and a hydroxy monocarboxylic acid. |
|---|---|
| CAS No. | 89886-42-0 |
| Molecular Formula | C18H30O3 |
| Molecular Weight | 294.4 g/mol |
| IUPAC Name | (10E,12E,15E)-9-hydroxyoctadeca-10,12,15-trienoic acid |
| Standard InChI | InChI=1S/C18H30O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h3-4,6,8,11,14,17,19H,2,5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b4-3+,8-6+,14-11+ |
| Standard InChI Key | RIGGEAZDTKMXSI-JPAZTHTMSA-N |
| Isomeric SMILES | CC/C=C/C/C=C/C=C/C(CCCCCCCC(=O)O)O |
| SMILES | CCC=CCC=CC=CC(CCCCCCCC(=O)O)O |
| Canonical SMILES | CCC=CCC=CC=CC(CCCCCCCC(=O)O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator